3,5-bis(difluoromethyl)-1-(2-naphthylacetyl)-4,5-dihydro-1H-pyrazol-5-ol
Overview
Description
3,5-bis(difluoromethyl)-1-(2-naphthylacetyl)-4,5-dihydro-1H-pyrazol-5-ol, also known as BDFM, is a compound that has gained attention in scientific research due to its potential therapeutic applications. BDFM belongs to the class of pyrazoline derivatives and has shown promising results in various studies for its anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The mechanism of action of 3,5-bis(difluoromethyl)-1-(2-naphthylacetyl)-4,5-dihydro-1H-pyrazol-5-ol is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the NF-κB pathway, which is responsible for the production of pro-inflammatory cytokines. This compound also activates the Nrf2 pathway, which leads to the upregulation of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in various studies. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been found to reduce the levels of triglycerides, cholesterol, and glucose in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of 3,5-bis(difluoromethyl)-1-(2-naphthylacetyl)-4,5-dihydro-1H-pyrazol-5-ol is its high potency and selectivity towards its target molecules. This compound has also been found to exhibit low toxicity in animal studies. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research on 3,5-bis(difluoromethyl)-1-(2-naphthylacetyl)-4,5-dihydro-1H-pyrazol-5-ol. One of the areas of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, the role of this compound in modulating the gut microbiome and its potential use as a prebiotic agent is an emerging area of interest.
Conclusion:
In conclusion, this compound is a compound that has shown promising results in various studies for its potential therapeutic applications. This compound exhibits anti-inflammatory, antioxidant, and anticancer properties and has several biochemical and physiological effects. The research on this compound is still in its early stages, and there are several future directions for further investigation.
Scientific Research Applications
3,5-bis(difluoromethyl)-1-(2-naphthylacetyl)-4,5-dihydro-1H-pyrazol-5-ol has been extensively studied for its potential therapeutic applications in various diseases. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and enzymes. This compound has also been found to possess antioxidant properties by scavenging free radicals and reducing oxidative stress.
properties
IUPAC Name |
1-[3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-2-naphthalen-2-ylethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F4N2O2/c18-15(19)13-9-17(25,16(20)21)23(22-13)14(24)8-10-5-6-11-3-1-2-4-12(11)7-10/h1-7,15-16,25H,8-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVUVOHGNHUEHQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NN(C1(C(F)F)O)C(=O)CC2=CC3=CC=CC=C3C=C2)C(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F4N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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